Cas no 2227789-06-0 ((2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol)

• Product Name: (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol
• CAS No: 2227789-06-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6339900
• PubChem ID: 165606064
• Update Time: 2025-06-28

(2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol
• 2227789-06-0
• EN300-1727390

• Inchi： 1S/C9H16N2O/c1-7-6-11(3)10-9(7)5-4-8(2)12/h6,8,12H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key： CSHLPCUGLXZVHL-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol

Introduction to (2R)-4-(1,4-Dimethyl-1H-Pyrazol-3-Yl)Butan-2-Ol (CAS No. 2227789-06-0)

Introduction to (2R)-4-(1,4-Dimethyl-1H-Pyrazol-3-Yl)Butan-2-Ol

The compound (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol (CAS No. 2227789-06-0) is a chiral organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of butanols, which are four-carbon alcohols, and features a pyrazole ring substituted with methyl groups at positions 1 and 4. The presence of the hydroxyl group (-OH) on the second carbon of the butane chain introduces stereochemistry, resulting in the (R)-configuration at that carbon center. This stereochemistry is critical in determining the compound's physical properties, reactivity, and potential applications.

Chemical Structure and Properties

The molecular structure of (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol consists of a butane backbone with a hydroxyl group on the second carbon and a substituted pyrazole ring attached to the fourth carbon. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring (methyl groups at positions 1 and 4) imparts unique electronic and steric properties to the molecule. These features make it an interesting candidate for various chemical reactions and applications.

Synthesis and Applications

The synthesis of (2R)-4-(1,4-dimethyl-1H-pyrazol-3-yl)butan-2-ol involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. The construction of the pyrazole ring typically involves condensation reactions between an amine and a carbonyl compound under specific conditions. The stereochemistry at the hydroxyl-bearing carbon is controlled during the synthesis to ensure the desired (R)-configuration.

This compound has been explored for its potential in pharmaceutical research due to its ability to act as a chiral building block in drug design. Its structure allows for further functionalization, enabling the creation of more complex molecules with specific biological activities. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory or anticancer properties.

Recent Research Findings

Recent advancements in chemical synthesis have led to novel methods for producing (2R)-4-(1,4-dimethyl-1H-pyrazol-3-Yl)Butan - 2 - ol, including enantioselective catalytic processes that enhance yield and purity. Researchers have also investigated its interactions with biological systems, revealing promising results in enzyme inhibition studies. These findings underscore its potential as a lead compound in drug discovery programs targeting specific therapeutic areas.

In addition to its pharmaceutical applications, this compound has been studied for its role in asymmetric catalysis and as a chiral auxiliary in organic synthesis. Its ability to induce asymmetry in reaction pathways makes it valuable for creating enantiomerically enriched products.

Conclusion

(R)-4-(1,4-Dimethyl - 1H - Pyrazol - 3 - Yl)Butan - 2 - ol (CAS No. 2227789 - 06 - 0) stands out as a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, stereochemistry, and reactivity make it an essential component in modern organic chemistry toolkits. As research continues to uncover new synthetic routes and biological activities associated with this compound, its role in advancing drug discovery and chemical innovation is expected to grow further.